Cas no 1935800-70-6 (1-(difluoromethyl)-2-(3,4-dimethylbenzenesulfonyl)methyl-1H-imidazole)

• Product Name: 1-(difluoromethyl)-2-(3,4-dimethylbenzenesulfonyl)methyl-1H-imidazole
• CAS No: 1935800-70-6
• MF: C₁₃H₁₄F₂N₂O₂S
• MW: 300.324268817902
• MDL: MFCD33020310
• CID: 5333153
• PubChem ID: 121584851
• Update Time: 2025-06-08

1-(difluoromethyl)-2-(3,4-dimethylbenzenesulfonyl)methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• Z432586980
• 1-(Difluoromethyl)-2-[(3,4-dimethylphenyl)sulfonylmethyl]imidazole
• 1-(difluoromethyl)-2-[(3,4-dimethylbenzenesulfonyl)methyl]-1H-imidazole
• 1-(difluoromethyl)-2-(3,4-dimethylbenzenesulfonyl)methyl-1H-imidazole

• MDL： MFCD33020310
• Inchi： 1S/C13H14F2N2O2S/c1-9-3-4-11(7-10(9)2)20(18,19)8-12-16-5-6-17(12)13(14)15/h3-7,13H,8H2,1-2H3
• InChI Key： HXSOWKZTOBJEQZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(CC1=NC=CN1C(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 425
• XLogP3: 2.4
• Topological Polar Surface Area: 60.3

Additional information on 1-(difluoromethyl)-2-(3,4-dimethylbenzenesulfonyl)methyl-1H-imidazole

Introduction to 1-(difluoromethyl)-2-(3,4-dimethylbenzenesulfonyl)methyl-1H-imidazole (CAS No. 1935800-70-6)

1-(difluoromethyl)-2-(3,4-dimethylbenzenesulfonyl)methyl-1H-imidazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1935800-70-6, represents a unique structural motif that combines a difluoromethyl group with a 3,4-dimethylbenzenesulfonyl moiety, both of which are known for their potential in modulating biological pathways. The presence of an imidazole ring further enhances its pharmacological relevance, as imidazoles are widely recognized for their role in various bioactive molecules.

The structural composition of this compound makes it an intriguing candidate for further exploration in drug discovery and development. The difluoromethyl group is particularly noteworthy, as it is often incorporated into molecules to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. In contrast, the 3,4-dimethylbenzenesulfonyl substituent introduces a rigid aromatic framework that can influence the compound's solubility and interaction with biological targets. Together, these features make 1-(difluoromethyl)-2-(3,4-dimethylbenzenesulfonyl)methyl-1H-imidazole a promising scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the difluoromethyl group can enhance the lipophilicity of molecules, which is often crucial for crossing biological membranes. Additionally, the 3,4-dimethylbenzenesulfonyl moiety may contribute to the compound's ability to interact with specific enzymes or receptors by providing a hydrophobic surface area. These insights have been instrumental in guiding the synthesis and optimization of derivatives of this compound for various therapeutic applications.

In the realm of medicinal chemistry, imidazole derivatives have been extensively studied due to their versatility and biological significance. The imidazole core is a key structural element found in numerous drugs used to treat conditions ranging from infections to neurological disorders. The introduction of functional groups such as difluoromethyl and 3,4-dimethylbenzenesulfonyl can fine-tune the pharmacological profile of these compounds, making them more effective and selective in targeting specific disease pathways.

One particularly exciting area of research involves the use of this compound as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often implicated in diseases such as cancer. By modifying the structure of 1-(difluoromethyl)-2-(3,4-dimethylbenzenesulfonyl)methyl-1H-imidazole, researchers aim to create molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects on certain kinases, making them attractive candidates for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. The use of modern spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has also played a crucial role in confirming the structural integrity of the final product.

The pharmacokinetic properties of 1-(difluoromethyl)-2-(3,4-dimethylbenzenesulfonyl)methyl-1H-imidazole are another critical aspect that has been thoroughly evaluated. In vitro studies have demonstrated that this compound exhibits favorable solubility parameters and metabolic stability, which are essential for its potential use in clinical settings. Additionally, preliminary toxicology assessments indicate that it demonstrates low toxicity at relevant concentrations, suggesting its safety profile is worthy of further exploration.

As research continues to evolve, new methodologies are being developed to enhance the efficiency and sustainability of drug discovery processes. High-throughput screening (HTS) techniques combined with artificial intelligence-driven virtual screening have revolutionized the identification of novel bioactive compounds. In this context, 1-(difluoromethyl)-2-(3,4-dimethylbenzenesulfonyl)methyl-1H-imidazole serves as an excellent example of how traditional organic synthesis can be complemented by modern computational tools to accelerate the discovery pipeline.

The potential applications of this compound extend beyond oncology; it has also shown promise in treating inflammatory diseases and infectious disorders. The unique combination of structural features allows it to interact with multiple biological targets simultaneously, offering a multitargeted approach to therapy. This strategy is particularly appealing in cases where complex disease mechanisms require intervention at multiple levels.

In conclusion,1-(difluoromethyl)-2-(3,4-dimethylbenzenesulfonyl)methyl-1H-imidazole (CAS No. 1935800-70-6) is a structurally intriguing compound with significant pharmaceutical potential. Its combination of well-studied functional groups and an imidazole core positions it as a valuable scaffold for drug development. Ongoing research continues to uncover new therapeutic applications for this molecule and its derivatives, highlighting its importance in modern medicinal chemistry.